Cas no 1823882-59-2 (Ethyl 5-bromo-4-methoxythiophene-3-carboxylate)

• Product Name: Ethyl 5-bromo-4-methoxythiophene-3-carboxylate
• CAS No: 1823882-59-2
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• CID: 4727940
• Update Time: 2025-06-08

Ethyl 5-bromo-4-methoxythiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-methoxythiophene-3-carboxylate
• AX8260276

• Inchi： 1S/C8H9BrO3S/c1-3-12-8(10)5-4-13-7(9)6(5)11-2/h4H,3H2,1-2H3
• InChI Key： DEIMQFHVZDFRRK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CS1)C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Topological Polar Surface Area: 63.8

Additional information on Ethyl 5-bromo-4-methoxythiophene-3-carboxylate

Research Brief on Ethyl 5-bromo-4-methoxythiophene-3-carboxylate (CAS: 1823882-59-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-bromo-4-methoxythiophene-3-carboxylate (CAS: 1823882-59-2) is a thiophene-based derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound belongs to the class of heterocyclic carboxylates, which are widely used in medicinal chemistry for their ability to modulate biological targets. The presence of both bromo and methoxy functional groups on the thiophene ring enhances its utility in cross-coupling reactions, making it a valuable intermediate for the synthesis of more complex molecules.

Recent studies have explored the synthetic applications of Ethyl 5-bromo-4-methoxythiophene-3-carboxylate in the development of novel bioactive compounds. For instance, researchers have utilized this compound in palladium-catalyzed Suzuki-Miyaura coupling reactions to create thiophene-containing scaffolds with potential anticancer and antimicrobial properties. The bromo substituent at the 5-position allows for further functionalization, while the methoxy group at the 4-position can influence the electronic properties of the resulting molecules, thereby affecting their biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, Ethyl 5-bromo-4-methoxythiophene-3-carboxylate was employed as a key intermediate in the synthesis of thiophene-based kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases involved in cancer progression. The researchers highlighted the compound's role in enabling rapid diversification of the thiophene core, which was critical for optimizing the inhibitors' selectivity and potency.

Another significant application of Ethyl 5-bromo-4-methoxythiophene-3-carboxylate is in the field of materials science, where it has been used to develop organic semiconductors and conductive polymers. The thiophene moiety, known for its electron-rich nature, contributes to the electronic properties of these materials. Recent advancements have shown that modifications of this compound can lead to improved charge transport characteristics, making it a promising candidate for use in organic electronics and photovoltaics.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 5-bromo-4-methoxythiophene-3-carboxylate. Researchers are actively investigating greener and more efficient synthetic routes to address these issues. For example, a 2024 study in Organic Process Research & Development reported a scalable method for the synthesis of this compound using continuous flow chemistry, which reduced waste and improved yield compared to traditional batch processes.

In conclusion, Ethyl 5-bromo-4-methoxythiophene-3-carboxylate (CAS: 1823882-59-2) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug discovery and materials science underscore its importance in the field. Ongoing research aims to further explore its applications and optimize its synthesis, paving the way for new therapeutic and technological advancements.